Cas no 898783-03-4 (4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-03-4
• MF: C₁₉H₂₁BrN₂O
• MW: 373.286844015121
• MDL: MFCD03842816
• CID: 869078
• PubChem ID: 24725476
• Update Time: 2025-11-02

4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4'-BROMO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 4'-BROMO-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• MFCD03842816
• DTXSID60643871
• (4-Bromophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 4'-bromo-2-(4-methylpiperazinomethyl)benzophenone
• 898783-03-4
• AKOS016021241
• 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842816
• Inchi： 1S/C19H21BrN2O/c1-21-10-12-22(13-11-21)14-16-4-2-3-5-18(16)19(23)15-6-8-17(20)9-7-15/h2-9H,10-14H2,1H3
• InChI Key： KMWNYNGALKAJGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 372.08400
• Monoisotopic Mass: 372.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.30330

Additional information on 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone

Comprehensive Guide to 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-03-4)

4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for information on its synthesis methods, applications in drug discovery, and physicochemical properties, making it a trending topic in scientific discussions.

The molecular structure of 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone features a benzophenone core substituted with a bromine atom at the 4' position and a 4-methylpiperazinomethyl group at the 2 position. This unique arrangement contributes to its versatility in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. The compound's CAS No. 898783-03-4 is often used as a reference in patent literature and academic papers, highlighting its importance in modern research.

One of the most searched questions regarding this compound is its role in neuropharmacology. Recent studies suggest that derivatives of 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone exhibit potential as dopamine receptor modulators, a hot topic in the context of neurodegenerative diseases like Parkinson's and Alzheimer's. Researchers are also exploring its utility in designing selective serotonin reuptake inhibitors (SSRIs), aligning with the growing demand for novel mental health therapeutics.

From a synthetic chemistry perspective, the compound's bromine substituent offers a reactive site for further functionalization, making it a valuable building block in cross-coupling reactions. This property is particularly relevant in the current landscape of green chemistry, where scientists seek efficient methods to minimize waste and improve atom economy. The 4-methylpiperazine moiety also contributes to the molecule's solubility and bioavailability, factors critical in drug development pipelines.

In terms of market dynamics, the demand for 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone has seen steady growth, driven by increased R&D investments in small molecule therapeutics. Pharmaceutical companies and contract research organizations (CROs) frequently inquire about its supply chain stability and custom synthesis options, reflecting its commercial significance. The compound's CAS No. 898783-03-4 serves as a crucial identifier in global chemical databases and regulatory filings.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are paramount in preclinical studies. Quality control protocols for 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone are frequently discussed in online forums and technical publications, addressing common challenges in its handling and storage.

The future outlook for 4'-Bromo-2-(4-methylpiperazinomethyl) benzophenone appears promising, with emerging applications in personalized medicine and targeted drug delivery systems. Its structural features make it a candidate for developing theranostic agents—a cutting-edge area combining therapy and diagnostics. As the scientific community continues to explore its potential, this compound remains a subject of active investigation and innovation.